Cas no 63645-67-0 (Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]-)

• Product Name: Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
• CAS No: 63645-67-0
• MF: C₁₈H₂₇ClO₄S
• MW: 374.922583818436
• CID: 1655588
• Update Time: 2024-09-11

Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]-

• Inchi： 1S/C18H27ClO4S/c1-2-3-4-5-6-7-8-9-10-17(18(20)21)24(22,23)16-13-11-15(19)12-14-16/h11-14,17H,2-10H2,1H3,(H,20,21)
• InChI Key： HANBZYYPDNESEH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(S(C1=CC=C(Cl)C=C1)(=O)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 374.13201

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Melting Point: 83 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 535.7±50.0 °C(Predicted)
• PSA: 71.44
• pka: 2.49±0.10(Predicted)